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Compound of Interest

Compound Name: Benzenepentacarboxylic Acid

Cat. No.: B072655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzenepentacarboxylic acid,

detailing its chemical identity, physicochemical properties, and analytical methodologies. The

information is curated to support research and development activities requiring a thorough

understanding of this complex aromatic carboxylic acid.

Chemical Identity: IUPAC Name and Synonyms
The formal International Union of Pure and Applied Chemistry (IUPAC) name for this compound

is benzene-1,2,3,4,5-pentacarboxylic acid[1]. It is also widely known by a variety of synonyms,

which are crucial for comprehensive literature and database searches.

Common Synonyms:

1,2,3,4,5-Benzenepentacarboxylic acid[1]

Benzenepentacarboxylate[2]

Pentacarboxybenzene[1][2]

NSC 12096[2]

EINECS 216-441-9[2]
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A comprehensive list of depositor-supplied synonyms can be found in the PubChem database

under CID 15314[1].

Physicochemical Properties
A summary of key quantitative data for benzenepentacarboxylic acid is presented in the table

below. These properties are essential for understanding its behavior in various experimental

and biological systems.

Property Value Unit Source

Molecular Formula C₁₁H₆O₁₀ PubChem[1]

Molecular Weight 298.16 g/mol PubChem[1]

Physical Description Solid
Sigma-Aldrich

(MSDS)[1]

XLogP3-AA -0.4 PubChem[1]

Hydrogen Bond Donor

Count
5 PubChem

Hydrogen Bond

Acceptor Count
10 PubChem

Rotatable Bond Count 5 PubChem

Exact Mass 297.99609638 Da PubChem[1]

Monoisotopic Mass 297.99609638 Da PubChem[1]

Topological Polar

Surface Area
187 Å² PubChem[1]

Heavy Atom Count 21 PubChem

Experimental Protocols: Analytical Determination
The quantification of benzenepentacarboxylic acid, often in complex matrices, is critical for

various applications, including environmental analysis and materials science. High-
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performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry

(LC-MS) are the preferred methods for its analysis.

This method provides high sensitivity and reproducibility for the quantification of benzene

polycarboxylic acids (BPCAs), including benzenepentacarboxylic acid[3].

3.1.1. Sample Preparation:

For solid samples (e.g., soil, sediment, pyrogenic carbon), an initial oxidative digestion with

nitric acid (HNO₃) at high pressure and temperature is required to convert aromatic carbon

structures into BPCAs[3].

Following oxidation, evaporate the excess nitric acid under a gentle stream of nitrogen[4].

Dilute the residue to a known volume (e.g., 10 mL) using the initial mobile phase

composition[4].

For liquid samples, a simple dilution with ultrapure water may be sufficient.

Introduce a suitable internal standard, such as deuterated phthalic acid, for accurate

quantification[3].

3.1.2. Chromatographic Conditions:

Column: A reverse-phase column, such as a Poroshell 120 SB-C18, is recommended for

good separation under acidic conditions[3].

Mobile Phase: A gradient elution is typically employed.

Eluent A: 0.1% formic acid in ultrapure water.

Eluent B: Acetonitrile[3][5].

Injection Volume: 10 µL[4].

Column Temperature: Maintained at a constant temperature, for example, 20°C[4].

3.1.3. Mass Spectrometry Conditions (TOF-MS):
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Ionization Mode: Electrospray Ionization (ESI) in negative mode is suitable for detecting the

deprotonated carboxylic acid analytes[5].

Monitored Masses: Scan a mass range from 100–800 m/z[3].

Dry Gas Flow and Temperature: Optimized for the specific instrument, for instance, 6.5 L/min

at 250°C[3].

3.1.4. Quantification:

Generate calibration curves using certified standards of benzenepentacarboxylic acid.

Linear quantification with a coefficient of determination (r²) of ≥ 0.997 is achievable with this

method[3].

Mandatory Visualizations
The following diagram illustrates the key stages in the analytical workflow for the quantification

of benzenepentacarboxylic acid in environmental or material samples.
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Caption: Workflow for the analysis of benzenepentacarboxylic acid by LC-MS.
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This in-depth guide provides essential technical information on benzenepentacarboxylic acid
for professionals in research and development. The structured data and detailed protocols are

intended to facilitate experimental design and data interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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